Cas no 761-34-2 (Acetic acid,2,2,2-trifluoro-, 1-ethylbutyl ester)
761-34-2 structure
Product Name:Acetic acid,2,2,2-trifluoro-, 1-ethylbutyl ester
CAS No:761-34-2
MF:C8H13F3O2
MW:198.182833433151
CID:575759
PubChem ID:136576
Update Time:2025-04-19
Acetic acid,2,2,2-trifluoro-, 1-ethylbutyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2,2,2-trifluoro-, 1-ethylbutyl ester
- hexan-3-yl 2,2,2-trifluoroacetate
- TXLRKFWFZMQEOY-UHFFFAOYSA-N
- 3-hexyl trifluoroacetate
- 3-Hexyltrifluoroacetate
- 761-34-2
- Hexan-3-yl trifluoroacetate
- DTXSID80997464
-
- Inchi: 1S/C8H13F3O2/c1-3-5-6(4-2)13-7(12)8(9,10)11/h6H,3-5H2,1-2H3
- InChI Key: TXLRKFWFZMQEOY-UHFFFAOYSA-N
- SMILES: FC(C(=O)OC(CC)CCC)(F)F
Computed Properties
- Exact Mass: 198.08679
- Monoisotopic Mass: 198.087
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.095
- Boiling Point: 152.9°C at 760 mmHg
- Flash Point: 16.1°C
- Refractive Index: 1.374
- PSA: 26.3
Acetic acid,2,2,2-trifluoro-, 1-ethylbutyl ester Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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